2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate

• Molecular Formula: C18H18O6
• Molecular Weight: 330.3 g/mol
• IUPAC Name: (2-ethoxy-4-formylphenyl) 3,4-dimethoxybenzoate
• InChI: InChI=1S/C18H18O6/c1-4-23-17-9-12(11-19)5-7-15(17)24-18(20)13-6-8-14(21-2)16(10-13)22-3/h5-11H,4H2,1-3H3
• InChI Key: VESPWHKUXGBVRC-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C=O)OC(=O)C2=CC(=C(C=C2)OC)OC

Description

2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate, also known as EFDMB, is a synthetic organic compound that has gained attention in scientific research due to its potential use as a pharmacological agent. EFDMB belongs to the class of benzoate derivatives and is a white crystalline powder. It has a molecular formula of C19H20O6 and a molecular weight of 344.36 g/mol.

Mechanism of Action

The mechanism of action of 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate is not fully understood. However, it has been proposed that 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate exerts its anti-inflammatory and anti-cancer effects by modulating various signaling pathways. For instance, 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has also been found to activate the mitogen-activated protein kinase (MAPK) pathway, which plays a role in cell proliferation and survival.
Biochemical and physiological effects:
2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate can inhibit the production of inflammatory mediators such as interleukins and tumor necrosis factor-alpha. Moreover, 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has been found to induce apoptosis in cancer cells by activating caspase-dependent pathways. In addition, 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to be stable under various conditions. Moreover, 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has been extensively studied for its pharmacological activities, which makes it a promising candidate for further research. However, there are also limitations to using 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate in lab experiments. For instance, its mechanism of action is not fully understood, and more research is needed to elucidate its pharmacological properties.

Future Directions

There are several future directions for research on 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate. One area of interest is its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has been shown to have anti-cancer properties, and further research is needed to determine its efficacy in treating different types of cancer. Another area of interest is the development of 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate derivatives with improved pharmacological properties. Overall, 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has the potential to be a valuable pharmacological agent, and further research is needed to fully understand its properties and potential applications.
In conclusion, 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate is a synthetic organic compound that has gained attention in scientific research due to its potential use as a pharmacological agent. It has been shown to have anti-inflammatory and anti-cancer properties and has potential applications in the treatment of various diseases. The synthesis method of 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate is relatively straightforward, and it has several advantages for lab experiments. However, more research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate can be synthesized through a multi-step process involving the reaction of 2-ethoxy-4-formylphenol with 3,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through crystallization to obtain 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate in high yield and purity.

Scientific Research Applications

2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has been studied for its potential pharmacological activities, particularly its anti-inflammatory and anti-cancer properties. Several studies have shown that 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate can inhibit the production of inflammatory mediators such as cytokines and prostaglandins. Moreover, 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has been found to induce apoptosis in cancer cells by activating caspase-dependent pathways. These findings suggest that 2-Ethoxy-4-formylphenyl 3,4-dimethoxybenzoate has potential therapeutic applications in the treatment of inflammatory diseases and cancer.